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Compound of Interest

Compound Name: SRI-29574

Cat. No.: B15616346

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of SRI-29574's performance in binding to the

dopamine transporter (DAT) against other well-established DAT ligands. The information

presented herein is supported by experimental data and detailed methodologies to assist

researchers in evaluating SRI-29574 as a pharmacological tool.

Comparative Analysis of Binding Affinity and
Selectivity
SRI-29574 is distinguished as an allosteric modulator of the dopamine transporter.[1][2][3]

Unlike traditional DAT inhibitors that bind to the primary substrate site (orthosteric site), SRI-
29574 is thought to bind to a distinct, secondary (allosteric) site. This mode of action allows it to

modulate the transporter's function without directly competing with dopamine. A key

characteristic of SRI-29574 is its partial inhibition of dopamine uptake with a reported IC50 of

2.3 nM, while notably not affecting ligand binding at the orthosteric site.[1][2][4] SRI-29574 also

exhibits partial inhibitory effects on the serotonin transporter (SERT) and the norepinephrine

transporter (NET).[1][3]
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The following table summarizes the binding affinities and selectivity profiles of SRI-29574 and

other common DAT ligands.

Compound
DAT Affinity
(Kᵢ/IC₅₀, nM)

SERT Affinity
(Kᵢ/IC₅₀, nM)

NET Affinity
(Kᵢ/IC₅₀, nM)

Selectivity
Profile

SRI-29574 2.3 (IC₅₀, uptake) Partial Inhibition Partial Inhibition
Allosteric

Modulator

Cocaine ~255 High Affinity ~3600 Non-selective

GBR 12909 1 - 14 Moderate Affinity Low Affinity
Highly DAT

Selective

Modafinil 780 - 2300 No Affinity Very Low Affinity DAT Selective

RTI-55
0.2 (Kᵈ, high

affinity)
High Affinity Low Affinity

DAT/SERT

Selective

Note: The affinity of SRI-29574 is presented as an IC₅₀ for uptake inhibition, as it does not

compete for orthosteric radioligand binding. Data for comparator compounds are compiled from

various sources and assays; direct comparison should be made with caution.

Experimental Protocols
Radioligand Binding Assay for Dopamine Transporter
This protocol is designed to determine the binding affinity of a test compound by measuring its

ability to displace a radiolabeled ligand from the dopamine transporter.

Materials:

Cell Membranes: Prepared from HEK293 cells stably expressing the human dopamine

transporter (hDAT).

Radioligand: [³H]WIN 35,428 or [¹²⁵I]RTI-55.

Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl.

Wash Buffer: Ice-cold assay buffer.
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Non-specific Binding Control: A high concentration of a known DAT inhibitor (e.g., 10 µM

GBR 12909).

Test Compounds: SRI-29574 and comparators.

96-well filter plates and a cell harvester.

Scintillation counter.

Procedure:

Membrane Preparation: Homogenize cells in lysis buffer and pellet the membranes by

centrifugation. Resuspend the pellet in fresh buffer.

Assay Setup: In a 96-well plate, add assay buffer, the test compound at various

concentrations, a fixed concentration of the radioligand (near its Kᵈ value), and the cell

membrane preparation.

Incubation: Incubate the plate for 60-120 minutes at 4°C to reach binding equilibrium.

Filtration: Rapidly filter the contents of each well through the filter plate using a cell harvester

to separate bound from unbound radioligand.

Washing: Wash the filters three times with ice-cold wash buffer.

Quantification: Dry the filters, add scintillation cocktail, and measure the radioactivity using a

scintillation counter.

Data Analysis: Calculate the specific binding by subtracting non-specific binding from total

binding. Determine the IC₅₀ value by fitting the data to a sigmoidal dose-response curve.

Calculate the Kᵢ value using the Cheng-Prusoff equation.

Dopamine Uptake Inhibition Assay
This functional assay measures a compound's ability to inhibit the uptake of dopamine into

cells expressing the dopamine transporter.

Materials:
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Cells: CHO or HEK293 cells stably expressing hDAT.

Radiolabeled Substrate: [³H]Dopamine.

Uptake Buffer: Krebs-Ringer-HEPES buffer.

Test Compounds: SRI-29574 and comparators.

96-well cell culture plates.

Scintillation counter.

Procedure:

Cell Plating: Plate the hDAT-expressing cells in a 96-well plate and allow them to adhere.

Pre-incubation: Wash the cells with uptake buffer and then pre-incubate them with various

concentrations of the test compound or vehicle for 10-20 minutes at room temperature.

Initiation of Uptake: Add a fixed concentration of [³H]Dopamine to each well to initiate uptake.

Incubation: Incubate for a short period (e.g., 10 minutes) at room temperature. The timing

should be within the linear range of dopamine uptake.

Termination of Uptake: Terminate the uptake by rapidly washing the cells with ice-cold uptake

buffer.

Lysis and Quantification: Lyse the cells and measure the radioactivity of the cell lysate using

a scintillation counter.

Data Analysis: Determine the percentage of inhibition of dopamine uptake for each

concentration of the test compound relative to the vehicle control. Calculate the IC₅₀ value by

fitting the data to a dose-response curve.

Visualizing the Mechanism of Action
The following diagrams illustrate the proposed mechanism of SRI-29574 and the experimental

workflow for its validation.
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Caption: Allosteric modulation of DAT by SRI-29574.
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Caption: Workflow for DAT binding and uptake assays.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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